Cas no 144675-85-4 ([1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-)

[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)- structure
144675-85-4 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-
CAS No:144675-85-4
MF:C21H29F3O
MW:354.449577093124
CID:2777714
Update Time:2023-08-07

[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-(3,4,5-trifluorophenyl)-
    • 1~3~,1~4~,1~5~-Trifluoro-3~4~-propyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • Inchi: 1S/C21H29F3O/c1-2-3-14-4-6-15(7-5-14)16-8-10-21(25,11-9-16)17-12-18(22)20(24)19(23)13-17/h12-16,25H,2-11H2,1H3
    • InChI Key: HZQHBFCHMSVIKM-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=C(C=1)C1(CCC(CC1)C1CCC(CCC)CC1)O)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 401
  • XLogP3: 6.7
  • Topological Polar Surface Area: 20.2
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